Cas no 1706435-83-7 (methyl 3-(piperidin-2-yl)methanesulfonylpropanoate)

• Product Name: methyl 3-(piperidin-2-yl)methanesulfonylpropanoate
• CAS No: 1706435-83-7
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• MDL: MFCD29034720
• CID: 5191131
• PubChem ID: 71777982
• Update Time: 2025-05-20

methyl 3-(piperidin-2-yl)methanesulfonylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(2-piperidinylmethyl)sulfonyl]-, methyl ester
• methyl 3-(piperidin-2-yl)methanesulfonylpropanoate

• MDL： MFCD29034720
• Inchi： 1S/C10H19NO4S/c1-15-10(12)5-7-16(13,14)8-9-4-2-3-6-11-9/h9,11H,2-8H2,1H3
• InChI Key： YDGUJPSQMWJMGR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCS(CC1CCCCN1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 3-(piperidin-2-yl)methanesulfonylpropanoate

Comprehensive Overview of Methyl 3-(piperidin-2-yl)methanesulfonylpropanoate (CAS No. 1706435-83-7)

Methyl 3-(piperidin-2-yl)methanesulfonylpropanoate (CAS No. 1706435-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, often referred to by its CAS number 1706435-83-7, belongs to the class of sulfonylpropanoate esters, which are known for their versatile applications in drug discovery and development. The presence of both piperidine and methanesulfonyl moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for methyl 3-(piperidin-2-yl)methanesulfonylpropanoate has increased, particularly in the context of targeted drug delivery systems and enzyme inhibition studies. Researchers are exploring its potential as a building block for designing novel small-molecule inhibitors, which are critical in treating diseases like cancer and neurodegenerative disorders. The compound's CAS 1706435-83-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the popularity of methyl 3-(piperidin-2-yl)methanesulfonylpropanoate is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with the industry's shift toward eco-friendly methodologies. Its piperidine ring and sulfonyl group contribute to its stability and reactivity, making it a preferred choice for high-throughput screening assays.

The compound's CAS number 1706435-83-7 is often associated with queries about its physicochemical properties, such as solubility, melting point, and spectral data. These parameters are crucial for researchers optimizing drug formulations or developing analytical methods. Additionally, its potential role in peptide mimetics and protease inhibitors has sparked interest in the biotechnology sector, where it is being investigated for its ability to modulate protein-protein interactions.

From a commercial perspective, methyl 3-(piperidin-2-yl)methanesulfonylpropanoate is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical R&D labs. Its CAS 1706435-83-7 is a common identifier in procurement databases, highlighting its importance in the supply chain. The compound's scalability and purity standards are critical factors for buyers, especially those involved in preclinical studies and API development.

In conclusion, methyl 3-(piperidin-2-yl)methanesulfonylpropanoate (CAS No. 1706435-83-7) represents a promising candidate for advancing drug discovery and biochemical research. Its structural versatility, combined with its alignment with sustainable chemistry trends, positions it as a compound of enduring interest. As scientific inquiries into its applications expand, its CAS 1706435-83-7 will likely remain a focal point for researchers and industry professionals alike.